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Compound of Interest

Compound Name: Methyl isoindoline-5-carboxylate

Cat. No.: B1341999 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of Methyl Isoindoline-5-
carboxylate

For Researchers, Scientists, and Drug Development
Professionals
Abstract
Methyl isoindoline-5-carboxylate is a significant heterocyclic compound, serving as a

valuable building block in medicinal chemistry and drug discovery. Its rigid bicyclic structure

and functional handles make it an attractive scaffold for the synthesis of a wide range of

biologically active molecules. This technical guide provides a comprehensive overview of a

plausible synthetic route to methyl isoindoline-5-carboxylate, starting from the readily

accessible precursor, 5-carboxyphthalide. Furthermore, this document outlines the key

characterization techniques and expected analytical data for the title compound. Detailed

experimental protocols and workflows are presented to aid researchers in the practical

application of this chemistry.

Physicochemical Properties
A summary of the key physicochemical properties of methyl isoindoline-5-carboxylate is

presented below.
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Property Value Reference

CAS Number 742666-57-5 [1][2]

Molecular Formula C₁₀H₁₁NO₂ [2]

Molecular Weight 177.20 g/mol [2]

IUPAC Name
methyl 2,3-dihydro-1H-

isoindole-5-carboxylate
[2]

Canonical SMILES
COC(=O)C1=CC2=C(CNC2)C

=C1
[2]

Physical Form
Solid (hydrochloride salt is a

brown powder)
[3][4]

Proposed Synthesis Pathway
The synthesis of methyl isoindoline-5-carboxylate can be envisioned through a multi-step

sequence starting from 5-carboxyphthalide. The key intermediate in this proposed pathway is

5-cyanophthalide, which is subsequently reduced and esterified.[5][6][7]
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5-Carboxyphthalide

5-Chlorocarbonylphthalide

 SOCl₂, DMF (cat.)
 Toluene, Reflux 

5-Carbamoylphthalide

 NH₃ (aq) or NH₄OH 

5-Cyanophthalide

 Dehydrating Agent
 (e.g., SOCl₂, POCl₃) 

Methyl isoindoline-5-carboxylate

 1. H₂, Pd/C, HCl/MeOH
 2. Workup 

 

Purification

Structure Elucidation

Purity Assessment

Column Chromatography

¹H and ¹³C NMR

Mass Spectrometry

FT-IR Spectroscopy

HPLC Analysis

Melting Point

Pure Characterized Product

Crude Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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